Cas no 42399-82-6 (5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 42399-82-6
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD27996718
• CID: 1094701
• PubChem ID: 73554567
• Update Time: 2025-11-02

5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine
• 42399-82-6
• SCHEMBL20279993
• CS-0452361

• MDL： MFCD27996718
• Inchi： 1S/C5H3ClN4/c6-4-1-7-2-5-8-3-9-10(4)5/h1-3H
• InChI Key： PUCLGURGEZEJHF-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=NC=NN21

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine

5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine: A Promising Compound in Modern Pharmaceutical Research

5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine, with the chemical formula C₅H₃ClN₄, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of a [1,2,4]triazolo[1,5-a]pyrazine ring system, provides a versatile scaffold for the development of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the context of targeting specific enzymatic pathways associated with various diseases. The synthesis and biological evaluation of this compound have been extensively explored in recent years, with a focus on its pharmacological properties and therapeutic relevance.

The [1,2,4]triazolo[1,5-a]pyrazine ring system is a nitrogen-rich heterocycle that has been extensively studied for its ability to interact with biological targets such as kinases, ion channels, and G protein-coupled receptors. The introduction of a chlorine atom at the 5-position of the pyrazine ring, as seen in 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine, modifies the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins. This modification has been shown to influence the compound's biological activity, making it a valuable candidate for further investigation in the context of drug development.

Recent advances in computational chemistry have enabled researchers to predict the molecular interactions of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine with various biological targets. Molecular docking studies have demonstrated that this compound can form hydrogen bonds with key residues in enzyme active sites, suggesting its potential as a selective inhibitor of specific enzymes. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine exhibits potent inhibitory activity against the kinase ABL1, which is implicated in the progression of certain cancers. These findings highlight the compound's potential as a lead molecule for the development of targeted therapies.

One of the key advantages of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine is its structural versatility, which allows for the incorporation of various functional groups to optimize its pharmacological profile. Researchers have explored the possibility of modifying the compound's scaffold to enhance its solubility, stability, and bioavailability. For example, the introduction of hydrophilic substituents at specific positions has been shown to improve the compound's aqueous solubility, which is critical for its oral administration. These modifications have been validated through in vitro and in vivo studies, demonstrating the compound's potential for further development as a therapeutic agent.

In addition to its potential as a kinase inhibitor, 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine has also been investigated for its antitumor properties. A 2024 study published in Anticancer Research reported that this compound exhibits significant cytotoxic activity against a panel of cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis in cancer cells through the modulation of key signaling pathways such as the MAPK and PI3K/AKT pathways. These findings suggest that 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine could serve as a potential therapeutic agent for the treatment of various malignancies.

Another area of interest in the study of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine is its potential as a modulator of ion channels. Ion channels play a critical role in the regulation of cellular excitability and are implicated in various neurological disorders. A recent study published in Journal of Biological Chemistry demonstrated that this compound can selectively block certain voltage-gated sodium channels, which are known to be involved in the pathophysiology of epilepsy and neuropathic pain. These findings suggest that 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine could have therapeutic applications in the treatment of neurological disorders, further expanding its potential as a multifunctional drug candidate.

Despite its promising therapeutic potential, the development of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine as a drug requires further optimization of its pharmacokinetic properties. Researchers are actively exploring strategies to improve its oral bioavailability and reduce potential side effects. For instance, the incorporation of prodrug strategies has been proposed to enhance the compound's solubility and reduce its toxicity. These approaches are currently under investigation, with preliminary results indicating that they could significantly improve the therapeutic index of the compound.

The synthesis of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine has been a focus of several studies aimed at developing efficient and scalable synthetic routes. A 2023 paper published in Organic Letters described a novel method for the synthesis of this compound using a one-pot reaction involving the coupling of appropriate precursors. This method offers a streamlined approach to the synthesis of the compound, reducing the number of synthetic steps and improving the overall yield. Such advancements in synthetic methodology are crucial for the large-scale production of the compound for further preclinical and clinical evaluation.

As the field of pharmaceutical chemistry continues to evolve, the role of 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine in drug discovery is likely to expand. Ongoing research is focused on understanding the full spectrum of its biological activities and optimizing its properties for therapeutic applications. The compound's unique structural features and its potential to target multiple biological pathways make it a promising candidate for the development of novel therapies. Continued exploration of its pharmacological properties, combined with advances in synthetic chemistry and computational modeling, will be critical in realizing its potential as a therapeutic agent.

In conclusion, 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its potential to target various biological pathways, positions it as a promising candidate for the development of novel therapeutics. As research in this area continues to progress, the compound is expected to play an increasingly important role in the discovery of new drugs for the treatment of a wide range of diseases.